1-(3-(dimethylamino)propyl)-5-(4-ethoxy-3-methoxyphenyl)-4-(furan-2-carbonyl)-3-hydroxy-1H-pyrrol-2(5H)-one

• IUPAC Name: 1-[3-(dimethylamino)propyl]-2-(4-ethoxy-3-methoxyphenyl)-3-(furan-2-carbonyl)-4-hydroxy-2H-pyrrol-5-one
• InChI: InChI=1S/C23H28N2O6/c1-5-30-16-10-9-15(14-18(16)29-4)20-19(21(26)17-8-6-13-31-17)22(27)23(28)25(20)12-7-11-24(2)3/h6,8-10,13-14,20,27H,5,7,11-12H2,1-4H3
• InChI Key: GLLDUDUWIKMEJX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2C(=C(C(=O)N2CCCN(C)C)O)C(=O)C3=CC=CO3)OC
• Molecular Formula: C23H28N2O6
• Molecular Weight: 428.5 g/mol
• CAS No.: 638134-32-4

Description

The compound 1-(3-(dimethylamino)propyl)-5-(4-ethoxy-3-methoxyphenyl)-4-(furan-2-carbonyl)-3-hydroxy-1H-pyrrol-2(5H)-one features a pyrrol-2-one core with distinct substituents:

• Position 1: A 3-(dimethylamino)propyl group, introducing a tertiary amine moiety.
• Position 4: A furan-2-carbonyl acyl group, differing from common benzoyl derivatives.
• Position 5: A 4-ethoxy-3-methoxyphenyl group, providing dual electron-donating alkoxy substituents.

This structural combination distinguishes it from related pyrrol-2-one derivatives, warranting comparative analysis with analogs.

Biological Activity

The compound 1-(3-(dimethylamino)propyl)-5-(4-ethoxy-3-methoxyphenyl)-4-(furan-2-carbonyl)-3-hydroxy-1H-pyrrol-2(5H)-one is a synthetic organic molecule with potential pharmacological applications. Its structure suggests various biological activities, particularly in the realm of receptor modulation and antimicrobial properties. This article reviews the biological activity of this compound, focusing on its pharmacodynamics, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The compound can be characterized by its complex molecular structure, which includes a pyrrole ring, methoxy and ethoxy substituents, and a furan moiety. The molecular formula is $C_{15}H_{28}Cl_2N_2O_2$ with a molecular weight of approximately 339.3 g/mol . The structural features contribute to its biological activity, particularly in receptor binding and modulation.

Receptor Modulation

Research indicates that derivatives of this compound exhibit agonistic activity at specific receptors. For instance, studies have shown that modifications in the alkoxy substituents significantly affect the potency of the compounds at human and mouse receptor orthologues. The presence of a furan ring enhances receptor affinity, making it a promising candidate for drug development targeting specific pathways related to metabolic disorders and neuropharmacology .

Antimicrobial Activity

The compound has demonstrated notable antimicrobial properties against various pathogens, including bacteria and fungi. In particular, it has shown efficacy against biofilm-forming bacteria such as Pseudomonas aeruginosa. The mechanism of action appears to involve disruption of quorum sensing pathways, which are crucial for biofilm formation .

Structure-Activity Relationships (SAR)

A comprehensive SAR analysis reveals that specific modifications to the chemical structure can enhance biological activity:

Substituent	Effect on Activity	Reference
4-Ethoxy	Increased potency on hSUCNR1
3-Methoxy	Improved receptor binding
Furan moiety	Enhanced antimicrobial effects

These findings suggest that careful tuning of substituents can lead to compounds with improved therapeutic profiles.

Case Studies

• Study on Receptor Agonism : A study published in Nature explored various analogs of the compound, demonstrating that certain substitutions led to nanomolar potency at the SUCNR1 receptor. The results indicated that while some compounds were partial agonists, others exhibited full agonistic behavior depending on their structural configuration .
• Antimicrobial Efficacy : Another research effort evaluated the antimicrobial potential of this compound against Candida albicans and Staphylococcus aureus, showing significant reductions in biofilm formation at concentrations as low as 0.007 mg/mL . This study highlighted the potential for developing new treatments for resistant strains.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Structure and Substituent Variations

The pyrrol-2-one scaffold is conserved across analogs, but substituent variations critically influence physicochemical and biological properties:

Position 1 Substituents

• Target Compound: 3-(Dimethylamino)propyl group (tertiary amine, basicity enhancer).
• Analogs :
  • Compounds 23, 25, 38, 41 : 2-hydroxypropyl or 3-methoxypropyl groups (polar, hydrogen-bonding) .
  • Compound 35 : 3-Methoxypropyl (moderate polarity) .
  • Compound 32 () : Benzyl group (aromatic, lipophilic) .

Impact: The dimethylamino group in the target compound may improve solubility in acidic environments compared to hydroxypropyl or methoxypropyl groups.

Position 4 Substituents

• Target Compound : Furan-2-carbonyl (smaller, less electron-withdrawing than benzoyl).
• Analogs :
  • Compounds 23, 25, 35, 38 : 4-Methylbenzoyl or 3-methylbenzoyl (electron-deficient due to methyl groups) .
  • Compound 41 : 2-Ethoxybenzoyl (electron-donating ethoxy group) .

Impact : The furan acyl group in the target compound may reduce steric hindrance and alter electronic properties compared to bulkier benzoyl derivatives.

Position 5 Substituents

• Target Compound : 4-Ethoxy-3-methoxyphenyl (dual alkoxy groups, electron-donating).
• Analogs :
  • Compounds 23, 25 : Trifluoromethoxy or trifluoromethylphenyl (electron-withdrawing) .
  • Compounds 35, 38, 41 : 4-Isopropylphenyl (sterically bulky, lipophilic) .
  • Compound 32 () : 3,4-Dimethylphenyl (moderately electron-donating) .

Impact : The ethoxy and methoxy groups in the target compound enhance lipophilicity and membrane permeability compared to fluorinated or alkylated analogs.

Physicochemical Properties

Compound	Position 1	Position 4	Position 5	Melting Point (°C)	Yield (%)
Target Compound	3-(Dimethylamino)propyl	Furan-2-carbonyl	4-ethoxy-3-methoxyphenyl	N/A	N/A
Compound 23	2-Hydroxypropyl	4-Methylbenzoyl	4-Trifluoromethoxyphenyl	246–248	32
Compound 25	2-Hydroxypropyl	4-Methylbenzoyl	3-Trifluoromethylphenyl	205–207	9
Compound 35	3-Methoxypropyl	4-Methylbenzoyl	4-Isopropylphenyl	252–254	47
Compound 41	2-Hydroxypropyl	2-Ethoxybenzoyl	4-Isopropylphenyl	128–130	44
Compound 32	Benzyl	N/A	3,4-Dimethylphenyl	N/A (oil)	N/A

Key Observations :

• Melting Points: Hydroxypropyl-substituted analogs (23, 25) exhibit higher melting points (205–248°C) due to hydrogen bonding, whereas the target compound’s dimethylamino group may reduce crystallinity.
• Yields : Analogs with isopropyl or ethoxybenzoyl groups (35, 41) show higher synthetic yields (44–47%) compared to trifluoromethyl derivatives (9–32%) .